Cas no 5845-42-1 (9H-Purine-9-propanol, 6-amino-, 9-acetate)

• Product Name: 9H-Purine-9-propanol, 6-amino-, 9-acetate
• CAS No: 5845-42-1
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 1610772
• Update Time: 2023-03-25

9H-Purine-9-propanol, 6-amino-, 9-acetate Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-propanol, 6-amino-, acetate ester
• 3-(6-Amino-9H-purin-9-yl)propyl acetate
• 9H-Purine-9-propanol, 6-amino-, 9-acetate

• Inchi： 1S/C10H13N5O2/c1-7(16)17-4-2-3-15-6-14-8-9(11)12-5-13-10(8)15/h5-6H,2-4H2,1H3,(H2,11,12,13)
• InChI Key： UMQCBOPIPHSVMU-UHFFFAOYSA-N
• SMILES： CC(OCCCN1C2C(=C(N)N=CN=2)N=C1)=O

Computed Properties

• Exact Mass: 235.107
• Monoisotopic Mass: 235.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines